![molecular formula C14H17N5O2 B2652546 N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)oxalamide CAS No. 1797047-13-2](/img/structure/B2652546.png)
N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)oxalamide” is a chemical compound that is available for purchase from various chemical suppliers. It is a derivative of piperidine, a six-membered ring with one nitrogen atom . Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of piperidine derivatives involves various chemical reactions. For instance, the piperidine derivative 26 was first coupled with Boc‐protected β‐alanine using HBTU/HOBt/DIPEA as activating agents . The modulation of the aliphatic chain linking the 2-chlorobenzene moiety to the piperidine ring, modulation of the amide substituent, and replacement of the benzimidazol-2-one moiety with urea-like substructures are some of the steps involved in the synthesis .Molecular Structure Analysis
The molecular structure of “this compound” includes a piperidin-4-yl group linked to a 3-cyanopyridin-2-yl group via a methylene bridge, and an oxalamide group attached to the piperidin-4-yl group. The molecular formula is C21H22FN5O2 and the molecular weight is 395.438.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of piperidine derivatives like “this compound” are complex and involve multiple steps . These reactions include modulation of the aliphatic chain, modulation of the amide substituent, replacement of the benzimidazol-2-one moiety with urea-like substructures, and elimination of the piperidine ring .Scientific Research Applications
PET Imaging of Microglia
The compound [11C]CPPC, which shares a similar structure with N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)oxalamide, is a PET radiotracer specific for CSF1R, a microglia-specific marker. This compound is significant in imaging reactive microglia, disease-associated microglia, and their contribution to neuroinflammation in vivo. It is particularly valuable in neuroinflammation-related neuropsychiatric disorders like Alzheimer’s and Parkinson’s disease (Horti et al., 2019).
HIV-1 Inhibition
N-(4-Chlorophenyl)-N′-(2,2,6,6-tetramethyl-piperidin-4-yl)-oxalamide (NBD-556), related to the queried compound, reportedly blocks the interaction between HIV-1 gp120 and its receptor CD4. It enhances the binding of anti-gp120 monoclonal antibodies to the HIV-1 envelope protein, suggesting its potential in HIV-1 inhibition and treatment (Yoshimura et al., 2010).
CB1 Cannabinoid Receptor Antagonism
Related pyrazole derivatives, acting as potent and specific antagonists for the CB1 cannabinoid receptor, have been studied for their potential in antagonizing harmful side effects of cannabinoids and cannabimimetic agents. These compounds could be therapeutically significant for conditions influenced by the cannabinoid system (Lan et al., 1999).
NK1 Antagonism
Compounds like N-heteroarylpiperidine ether-based human NK1 antagonists, which have structural similarities, have been developed as orally bioavailable agents showing potency in vitro and in vivo. They are significant in studying substance P mechanisms and potential therapeutic applications (Ladduwahetty et al., 1996).
Antitumor Activity
Cationic platinum(II) complexes containing heterocyclic amines like piperidine have shown antitumor activity in vivo. These complexes, including those with pyridine and piperidine ligands, are explored for their potential as anticancer agents (Hollis et al., 1989).
Future Directions
The future directions for the research and development of piperidine derivatives like “N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)oxalamide” could involve further exploration of their biological activities and potential applications in drug development . Additionally, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Properties
IUPAC Name |
N'-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O2/c15-8-11-2-1-5-17-13(11)19-6-3-10(4-7-19)9-18-14(21)12(16)20/h1-2,5,10H,3-4,6-7,9H2,(H2,16,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKWZCDKDEGEIPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)N)C2=C(C=CC=N2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.